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Compound of Interest

Compound Name: (R)-1-Cyclopropylethylamine
CAS No.: 6240-96-6
Cat. No.: B1588663

Get Quote

Executive Summary

(R)-1-Cyclopropylethylamine (CAS: 6240-96-6) is a high-value chiral amine intermediate
used extensively in the synthesis of pharmaceutical agents, particularly those targeting CNS
receptors and viral polymerases. Its structural uniqueness lies in the cyclopropyl moiety, which
imparts significant ring strain and specific steric properties, and the chiral center at the

-position. This guide details the spectroscopic signatures (NMR, MS, IR) required for its
rigorous identification and quality control.

Physicochemical Profile
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Property

Data

IUPAC Name

(1R)-1-Cyclopropylethanamine

CAS Registry

6240-96-6 (R-isomer); 25664-85-3 (Racemate)

Molecular Formula

Molecular Weight 85.15 g/mol

Appearance Colorless to light yellow liquid

Boiling Point ~95-98 °C (at 760 mmHg)

Density 0.8-0.9 g/mL

Chirality (R)-Enantiomer

Solubility Miscible with water, ethanol, and common

organic solvents

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectrum of (R)-1-Cyclopropylethylamine is characterized by the distinct high-field

signals of the cyclopropyl protons, resulting from the magnetic anisotropy of the strained ring.

H NMR Data (400 MHz, DMSO-

)

Note: Chemical shifts may vary slightly depending on concentration and pH.
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15.0 — 18.0 ppm[1][2]
e Methyl (

):

23.0 — 25.0 ppm

e -Carbon (
):
52.0 — 55.0 ppm[1][2]

Mass Spectrometry (MS)

The mass spectrum follows characteristic amine fragmentation pathways, dominated by
-cleavage.[3]
 lonization Mode: Electron Impact (El, 70 eV) or ESI+.
e Molecular lon (

): m/z 85.1[4]
o Base Peak: Typically m/z 44 or 56 (depending on fragmentation energetics).
Fragmentation Pathway Logic:

o -Cleavage: The bond adjacent to the nitrogen breaks.[3]
o Loss of Methyl radical (
)
m/z 70.

o Loss of Cyclopropyl radical (
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m/z 44 (Dominant pathway for primary amines).

Key Mechanism

Alpha-Cleavage dominates
due to N lone pair stabilization

Fragment A

- - C3H5¢ (Alpha Cleavage [M - Cyclopropyl]+
m/z 44

Molecular lon (M+)
m/z 85

- CH3+ (Alpha Cleavage)

Fragment B
[M - Methyl]+
m/z 70

Click to download full resolution via product page

Figure 1: Primary fragmentation pathways in the Mass Spectrum of 1-Cyclopropylethylamine.

Infrared Spectroscopy (IR)

Key functional group absorptions confirm the primary amine and cyclopropyl ring.
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Wavenumber (

Vibration Mode Assignment
)
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Cyclopropyl ring C-H
(distinctive >3000
3000 — 3080 C-H Stretch
for
C-H).
2850 — 2960 C-H Stretch Alkyl methyl group.
Scissoring vibration of
1580 — 1650 N-H Bend
) i Characteristic cyclopropane
1000 - 1050 Ring Breathing

ring deformation.

Chiral Purity & Resolution Protocols

Ensuring the enantiomeric excess (ee) of the (R)-isomer is critical.

Analytical Method (Chiral GC)

e Column: Cyclodextrin-based capillary column (e.qg.,

-DEX 120 or equivalent).

e Carrier Gas: Helium.[4]
o Detection: FID.

e Separation Principle: The cyclodextrin cavity interacts differentially with the (R) and (S)
enantiomers, causing distinct retention times.

Resolution Workflow
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The (R)-enantiomer is often obtained via enzymatic resolution or classical chemical resolution
using chiral acids (e.g., Mandelic acid or Tartaric acid).

Racemic 1-Cyclopropylethylamine
(R/S Mixture)

Enzymatic Resolution
(Lipase/Transaminase)

Separation/Extraction

(R)-Isomer (S)-Isomer
Target Product By-product/Recycle

QC Analysis
(Chiral GC & Polarimetry)

Click to download full resolution via product page
Figure 2: Workflow for the isolation and quality control of (R)-1-Cyclopropylethylamine.
Experimental Handling & Safety
Protocol 1: Handling & Storage
e Atmosphere: Store under inert gas (Nitrogen or Argon). The amine is sensitive to

(carbamate formation).

o Temperature: Refrigerate (2—8 °C) to minimize degradation.

o Safety: High flammability (Flash point < 20 °C). Use spark-proof tools. Corrosive to
skin/eyes; use nitrile gloves and face shield.
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Protocol 2: Sample Preparation for NMR
e Dissolve ~10 mg of the amine in 0.6 mL of DMSO-

or

e Note: In

, traces of HCI (from solvent decomposition) may shift the amine peaks or broaden the NH
signal. Filtration through basic alumina is recommended if the solvent is aged.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Monograph: Spectroscopic Characterization
of (R)-1-Cyclopropylethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588663/docs#technical-monograph-spectroscopic-
characterization-of-r-1-cyclopropylethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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